Cas no 2199161-85-6 (4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine)
4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine
- 4-[4-(6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)piperidin-1-yl]sulfonylmorpholine
- 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine
-
- Inchi: 1S/C18H28N6O3S/c1-18(2,3)15-4-5-16-19-20-17(24(16)21-15)14-6-8-22(9-7-14)28(25,26)23-10-12-27-13-11-23/h4-5,14H,6-13H2,1-3H3
- InChI Key: GECGBYVMPXRQBG-UHFFFAOYSA-N
- SMILES: S(N1CCOCC1)(N1CCC(C2=NN=C3C=CC(C(C)(C)C)=NN23)CC1)(=O)=O
Computed Properties
- Exact Mass: 408.19435995 g/mol
- Monoisotopic Mass: 408.19435995 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 408.5
- XLogP3: 0.8
- Topological Polar Surface Area: 101
4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6603-0555-2μmol |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-5μmol |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-10μmol |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-20μmol |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-1mg |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-2mg |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-3mg |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-4mg |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-5mg |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6603-0555-10mg |
4-[(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine |
2199161-85-6 | 10mg |
$79.0 | 2023-09-07 |
4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine
Introduction to 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine (CAS No. 2199161-85-6)
4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine (CAS No. 2199161-85-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various diseases and disorders. The unique structural features and pharmacological properties of this compound make it a promising candidate for further investigation and development.
The chemical structure of 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine is characterized by a morpholine ring linked to a piperidine moiety through a sulfonyl group. The piperidine ring is further substituted with a 6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazine moiety. This complex structure confers the compound with specific binding affinities and biological activities that are of great interest to researchers.
Recent studies have highlighted the potential of 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine has also demonstrated anti-inflammatory effects. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may have a favorable safety margin for human use.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic parameters. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.
The development of new therapeutic agents like 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine is essential for addressing unmet medical needs and improving patient outcomes. The multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians is critical for advancing this compound from bench to bedside. Ongoing research aims to optimize its chemical structure further to enhance its therapeutic efficacy while minimizing any potential side effects.
In conclusion, 4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine (CAS No. 2199161-85-6) represents a promising candidate in the field of medicinal chemistry with potential applications in neurology and inflammation. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research with significant implications for future drug development.
2199161-85-6 (4-[(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)sulfonyl]morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)